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Compound of Interest

Compound Name: (s)-Atrolactic acid

Cat. No.: B077762 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for (S)-
Atrolactic acid, a chiral alpha-hydroxy acid. The information is intended to support

researchers, scientists, and professionals in drug development in the safe and effective use of

this compound. This document summarizes key toxicological data, outlines experimental

protocols for safety assessment, and visualizes relevant biological signaling pathways.

Hazard Identification and Classification
(S)-Atrolactic acid is classified as a hazardous substance. While some older safety data

sheets (SDS) may categorize it as non-hazardous, more recent classifications, particularly for

the closely related L-Lactic acid, indicate a higher level of hazard.[1] The European Chemicals

Agency (ECHA) has recommended a classification of L-Lactic acid as causing severe skin

burns and eye damage.[1] Based on the available data, (S)-Atrolactic acid should be handled

with appropriate care, assuming a similar hazard profile.

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

the following classifications for Atrolactic acid[2]:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b077762?utm_src=pdf-interest
https://www.benchchem.com/product/b077762?utm_src=pdf-body
https://www.benchchem.com/product/b077762?utm_src=pdf-body
https://www.benchchem.com/product/b077762?utm_src=pdf-body
https://www.corbion.com/about-us/legal/lactic-acid-classification
https://www.corbion.com/about-us/legal/lactic-acid-classification
https://www.benchchem.com/product/b077762?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Atrolactic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077762?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure (Respiratory

tract irritation)

3
H335: May cause respiratory

irritation

GHS Pictogram:

alt text

Signal Word: Warning

Precautionary Statements:

A comprehensive list of precautionary statements includes P261, P264, P264+P265, P271,

P280, P302+P352, P304+P340, P305+P351+P338, P319, P321, P332+P317, P337+P317,

P362+P364, P403+P233, P405, and P501.[2]

Toxicological Data
Toxicological data for (S)-Atrolactic acid is limited; however, data for the parent compound,

Lactic Acid, is often used as a proxy, with the assumption of similar toxicological properties for

its isomers.

Test Species Route Value Reference

LD50 Rat (female) Oral 3543 mg/kg bw [3]

LD50 Rat (male) Oral 4936 mg/kg bw [3]

LD50 Rabbit Dermal >2000 mg/kg bw [3]

LC50 Rat Inhalation
>7.94 mg/L (4

hours)
[3]
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Experimental Protocols for Safety Assessment
The following are detailed methodologies for key toxicological studies, based on Organisation

for Economic Co-operation and Development (OECD) Test Guidelines.

Acute Dermal Irritation/Corrosion (OECD 404)
Objective: To determine the potential of a substance to cause irritation or corrosion when

applied to the skin.

Methodology:

Animal Model: Healthy, young adult albino rabbits are the preferred species.

Test Substance Application: A dose of 0.5 mL (for liquids) or 0.5 g (for solids) of the test

substance is applied to a small area of shaved skin (approximately 6 cm²) on the back of the

animal. An untreated area of skin serves as a control.

Exposure: The test site is covered with a gauze patch and semi-occlusive dressing for a 4-

hour exposure period.

Observation: After 4 hours, the patch is removed, and the skin is cleaned. Observations for

erythema (redness) and edema (swelling) are made at 60 minutes, and then at 24, 48, and

72 hours after patch removal.

Scoring: Skin reactions are graded according to a standardized scoring system.

Confirmation: If no corrosive effect is observed in the initial test, the irritant or negative

response is confirmed using up to two additional animals.

Acute Eye Irritation/Corrosion (OECD 405)
Objective: To assess the potential of a substance to cause eye irritation or corrosion.

Methodology:

Animal Model: Healthy, young adult albino rabbits are used.
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Test Substance Application: A single dose of the test substance (0.1 mL for liquids or 0.1 g

for solids) is instilled into the conjunctival sac of one eye of the animal. The other eye

remains untreated and serves as a control.

Observation: The eyes are examined at 1, 24, 48, and 72 hours after application. The degree

of eye irritation/corrosion is evaluated by scoring lesions of the cornea, iris, and conjunctiva.

Washout: The eyes are generally not washed out for at least 24 hours after instillation,

unless immediate corrosive effects are noted.

Confirmation: If a corrosive effect is not observed in the initial test, the response is confirmed

in up to two additional animals.

Acute Oral Toxicity - Acute Toxic Class Method (OECD
423)
Objective: To determine the acute oral toxicity of a substance by assigning it to a toxicity class.

Methodology:

Animal Model: Typically, female rats are used.

Dosing: The test is performed in a stepwise procedure using a small number of animals per

step. A starting dose is selected from one of four fixed levels (5, 50, 300, or 2000 mg/kg body

weight). The substance is administered by gavage.

Observation: Animals are observed for mortality and clinical signs of toxicity for at least 14

days. Body weight is recorded weekly.

Stepwise Procedure: The outcome of the first step (e.g., mortality or no mortality) determines

the next step:

If mortality occurs, the test is repeated with a lower dose.

If no mortality occurs, the test is repeated with a higher dose.

Classification: The substance is classified based on the dose at which mortality is observed.
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Biological Signaling Pathways
(S)-Atrolactic acid, as a form of lactic acid, is not merely a metabolic byproduct but also a

signaling molecule that can influence various cellular pathways.
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Caption: Overview of (S)-Atrolactic Acid interacting with cell surface receptors to activate

downstream signaling pathways.

Lactic acid has been shown to activate G protein-coupled receptor 81 (GPR81), also known as

Hydroxycarboxylic acid receptor 1 (HCA1). This interaction can trigger downstream signaling

cascades, including the Mitogen-Activated Protein Kinase (MAPK) and Phosphoinositide 3-

kinase (PI3K)/Akt pathways.

MAPK/AP-1/MMP Signaling Pathway
The activation of the MAPK pathway by lactic acid can lead to the regulation of activator

protein-1 (AP-1), which in turn can influence the expression of matrix metalloproteinases

(MMPs). This pathway is crucial in processes like skin aging and inflammation.
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Caption: The MAPK/AP-1/MMP signaling cascade initiated by (S)-Atrolactic Acid.

PI3K/Akt Signaling Pathway
The PI3K/Akt pathway is a critical regulator of cell proliferation, survival, and metabolism. Lactic

acid can modulate this pathway, which has implications in various physiological and

pathological conditions, including cancer.
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Caption: Activation of the PI3K/Akt signaling pathway by (S)-Atrolactic Acid.

Safe Handling and Emergency Procedures
Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.

Respiratory Protection: Use in a well-ventilated area. If dusts or aerosols are generated, use

a NIOSH-approved respirator.
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Handling:

Avoid contact with skin, eyes, and clothing.

Avoid breathing dust or vapors.

Wash hands thoroughly after handling.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.

First Aid Measures:

Inhalation: Move to fresh air. If breathing is difficult, give oxygen. Get medical attention.

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Get medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention immediately.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Get medical attention.

This technical guide provides a summary of the available safety and handling information for

(S)-Atrolactic acid. It is essential for all personnel handling this chemical to be familiar with its

potential hazards and to follow all recommended safety procedures. Always refer to the most

current Safety Data Sheet provided by the supplier for complete and detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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